Cas no 16233-53-7 (2-(ethylthio)-Thieno[3,2-d]pyrimidin-4(3H)-one)

• Product Name: 2-(ethylthio)-Thieno[3,2-d]pyrimidin-4(3H)-one
• CAS No: 16233-53-7
• MF: C₈H₈N₂OS₂
• MW: 212.291918754578
• CID: 2112323
• PubChem ID: 135674978
• Update Time: 2025-04-21

2-(ethylthio)-Thieno[3,2-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(ethylthio)-Thieno[3,2-d]pyrimidin-4(3H)-one
• SCHEMBL9431669
• 16233-53-7
• DA-27692
• 2-Ethylmercapto-4-hydroxythieno[3,2-d]pyrimidine
• PQGMSMULECCPEF-UHFFFAOYSA-N
• SCHEMBL5437924

• Inchi： 1S/C8H8N2OS2/c1-2-12-8-9-5-3-4-13-6(5)7(11)10-8/h3-4H,2H2,1H3,(H,9,10,11)
• InChI Key： PQGMSMULECCPEF-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(NC(=N2)SCC)=O

Computed Properties

• Exact Mass: 212.00780523Da
• Monoisotopic Mass: 212.00780523Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95Ų